Cas no 1000509-06-7 (3-(4-fluoro-2-methylphenyl)propan-1-ol)

• Product Name: 3-(4-fluoro-2-methylphenyl)propan-1-ol
• CAS No: 1000509-06-7
• MF: C₁₀H₁₃FO
• MW: 168.208026647568
• CID: 3158089
• PubChem ID: 55267522
• Update Time: 2025-05-20

3-(4-fluoro-2-methylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3,6-dichloro-N-(4-{[(2,6-dimethyl-4-pyrimidinyl)amino]sulfonyl}phenyl)-2-me thoxybenzamide
• 3-(4-fluoro-2-methylphenyl)propan-1-ol
• EN300-1635106
• A1-12434
• Benzenepropanol, 4-fluoro-2-methyl-
• 1000509-06-7
• CS-0355265
• AKOS006313487

• MDL： MFCD09926866
• Inchi： 1S/C10H13FO/c1-8-7-10(11)5-4-9(8)3-2-6-12/h4-5,7,12H,2-3,6H2,1H3
• InChI Key： RDOCANSAKGJULJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C)C=1)CCCO

Computed Properties

• Exact Mass: 168.095043196Da
• Monoisotopic Mass: 168.095043196Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 3-(4-fluoro-2-methylphenyl)propan-1-ol

3-(4-Fluoro-2-Methylphenyl)Propan-1-Ol: A Comprehensive Overview

3-(4-Fluoro-2-Methylphenyl)Propan-1-Ol, also known by its CAS number 1000509-06-7, is a chemical compound that has garnered significant attention in recent years due to its unique properties and diverse applications. This compound belongs to the class of alcohols and features a fluorinated aromatic ring, making it a valuable molecule in various fields such as pharmaceuticals, agrochemicals, and materials science. The structure of this compound consists of a propanol backbone attached to a substituted phenyl group, where the phenyl ring is fluorinated at the para position and methylated at the ortho position. This specific substitution pattern imparts unique electronic and steric properties to the molecule, which are crucial for its functional applications.

Recent studies have highlighted the potential of 3-(4-Fluoro-2-Methylphenyl)Propan-1-Ol in drug discovery. Researchers have explored its role as a lead compound in the development of novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders. The fluorine atom in the phenyl ring contributes to enhanced lipophilicity and bioavailability, which are desirable traits in drug candidates. Additionally, the methyl group at the ortho position provides steric bulk, which can influence the molecule's interactions with biological targets such as enzymes and receptors.

In the field of agrochemistry, this compound has shown promise as a precursor for herbicides and fungicides. Its ability to modulate plant growth and inhibit fungal pathogens makes it a valuable intermediate in agricultural chemical development. Recent advancements in green chemistry have also led to the exploration of more sustainable synthesis routes for 3-(4-Fluoro-2-Methylphenyl)Propan-1-Ol, reducing environmental impact while maintaining high yields.

The synthesis of this compound typically involves multi-step processes, including nucleophilic aromatic substitution and reduction reactions. Researchers have optimized these methods to improve efficiency and scalability, making it easier to produce large quantities for industrial applications. Furthermore, computational chemistry tools have been employed to study the electronic structure and reactivity of 3-(4-Fluoro-2-Methylphenyl)Propan-1-Ol, providing insights into its behavior in different chemical environments.

Beyond its practical applications, this compound has also been studied for its environmental fate and toxicity. Understanding its biodegradation pathways and potential ecological impacts is essential for ensuring safe handling and disposal. Recent toxicological studies have indicated that while 3-(4-Fluoro-2-Methylphenyl)Propan-1-Ol exhibits moderate toxicity in certain organisms, its risks can be managed through proper regulatory controls.

In conclusion, 3-(4-Fluoro-2-Methylphenyl)Propan-1-Ol (CAS No: 1000509-06-7) is a versatile compound with a wide range of applications across multiple industries. Its unique chemical structure, combined with recent advancements in synthesis and application development, positions it as an important molecule in contemporary chemical research. As ongoing studies continue to uncover new potentials for this compound, its role in advancing science and technology is expected to grow significantly.